Cas no 17261-34-6 (Iminodi(methylphosphonic Acid))

• Product Name: Iminodi(methylphosphonic Acid)
• CAS No: 17261-34-6
• MF: C₂H₉NO₆P₂
• MW: 205.043482542038
• CID: 223766
• PubChem ID: 24869964
• Update Time: 2025-10-23

Iminodi(methylphosphonic Acid) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-[iminobis(methylene)]bis-
• Imino-Bis(Methylphosphonic Acid)
• (iminobismethylene)bisphosphonic acid
• (iminodimethylene)bisphosphonic acid
• (iminodimethylene)diphosphonic acid
• bis-N,N-(methylphosphonic acid)amine
• imino(bismethylenephosphonic acid)
• iminobis(methylenephosphonic acid)
• imino-bis(methylenephosphonic acid)
• IMINODI(METHYLPHOSPHONIC ACID)
• Phosphonic acid, iminobis(methylene)bis-
• imino-bìs-(methanphosphonsaure)
• 68412-67-9
• [Azanediylbis(methylene)]bis(phosphonic acid)
• FT-0725700
• DTXSID60938178
• SCHEMBL357369
• bis-(phosphonomethyl)amine
• Iminodi(methylphosphonic acid), 97%
• (Azanediylbis(methylene))diphosphonic acid
• STR05038
• AKOS015894033
• (phosphonomethylamino)methylphosphonic acid
• 17261-34-6
• {[(phosphonomethyl)amino]methyl}phosphonic acid
• CHEMBL246368
• IMINO-BIS(METHYLPHOSPHONICACID)
• Phosphonic acid, (iminodimethylene)di-
• EINECS 270-203-9
• azanediylbis(methylene)diphosphonic acid
• iminodimethylenediphosphonic acid
• [(PHOSPHONOMETHYL)AMINO]METHYLPHOSPHONIC ACID
• ISQSUCKLLKRTBZ-UHFFFAOYSA-N
• G87026
• Iminodi(methylphosphonic Acid)

• MDL： MFCD00144472
• Inchi： 1S/C2H9NO6P2/c4-10(5,6)1-3-2-11(7,8)9/h3H,1-2H2,(H2,4,5,6)(H2,7,8,9)
• InChI Key： ISQSUCKLLKRTBZ-UHFFFAOYSA-N
• SMILES： P(CNCP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 204.99100
• Monoisotopic Mass: 204.99051100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Color/Form: Beige powder
• Melting Point: 220 °C (dec.) (lit.)
• Solubility: water: soluble
• PSA: 146.71000
• LogP: -0.76270
• Solubility: Not determined

Iminodi(methylphosphonic Acid) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-9
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Iminodi(methylphosphonic Acid)

Iminodi(methylphosphonic Acid): A Comprehensive Overview

Iminodi(methylphosphonic Acid) (CAS No. 17261-34-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as IMDMPA, is characterized by its distinct chemical structure and properties, making it a valuable component in various applications ranging from industrial processes to advanced drug development.

The molecular formula of Iminodi(methylphosphonic Acid) is C₃H₈O₆P₂N, and it has a molecular weight of approximately 194.05 g/mol. The compound features a central imine group (-NH-) flanked by two methylphosphonic acid groups (-OPO(OH)₂). This unique structure imparts several important chemical and physical properties, such as high stability, solubility in water, and the ability to form stable complexes with various metal ions.

In recent years, the study of Iminodi(methylphosphonic Acid) has expanded significantly, driven by its potential applications in diverse fields. One of the most notable areas of research is its use as a chelating agent. Chelating agents are crucial in many industrial processes, including water treatment, metal finishing, and catalysis. The ability of Iminodi(methylphosphonic Acid) to form stable complexes with metal ions makes it an effective chelating agent, capable of sequestering and removing metal contaminants from solutions.

Beyond its industrial applications, Iminodi(methylphosphonic Acid) has shown promise in pharmaceutical research. Recent studies have explored its potential as a therapeutic agent for various diseases. For instance, researchers at the University of California have investigated the use of Iminodi(methylphosphonic Acid) in the treatment of neurodegenerative disorders such as Alzheimer's disease. The compound's ability to chelate metal ions and reduce oxidative stress has been linked to potential neuroprotective effects.

In the realm of drug delivery systems, Iminodi(methylphosphonic Acid) has been studied for its potential to enhance the solubility and bioavailability of poorly soluble drugs. A study published in the Journal of Pharmaceutical Sciences demonstrated that Iminodi(methylphosphonic Acid)-based formulations significantly improved the oral bioavailability of a model drug, opening new avenues for the development of more effective drug delivery systems.

The environmental impact of chemicals is a critical consideration in modern research and development. Studies have shown that Iminodi(methylphosphonic Acid) exhibits low toxicity and biodegradability, making it an environmentally friendly alternative to traditional chelating agents. This characteristic is particularly important in industries where environmental sustainability is a key concern.

In conclusion, Iminodi(methylphosphonic Acid) (CAS No. 17261-34-6) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool in various industrial processes and therapeutic developments. As research continues to uncover new applications and benefits, the importance of Iminodi(methylphosphonic Acid) is likely to grow further in the coming years.